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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355 Get Quote

Technical Support Center: Safe Handling of N,N-
Dimethyltetradecylamine
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with N,N-Dimethyltetradecylamine. The following

question-and-answer format addresses specific issues you might encounter during your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N,N-Dimethyltetradecylamine?

A1: N,N-Dimethyltetradecylamine is a hazardous substance with the following primary

concerns[1]:

Corrosive: It can cause severe skin burns and eye damage[1][2].

Harmful if Swallowed: It is harmful if ingested[1][2].

Respiratory Irritant: It may cause respiratory irritation[2].

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects[1][2].

Q2: What personal protective equipment (PPE) is required when handling this chemical?
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A2: To ensure your safety, the following PPE is mandatory when working with N,N-
Dimethyltetradecylamine[3][4]:

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes[4].

Hand Protection: Use chemical-resistant gloves. It is important to consider the breakthrough

time of the glove material for prolonged handling[4].

Body Protection: A chemical-resistant lab coat or apron worn over long-sleeved clothing and

closed-toe shoes is required to protect your skin from accidental spills[4].

Respiratory Protection: In poorly ventilated areas or when vapors are likely to be generated,

a NIOSH/MSHA-approved respirator with a suitable cartridge (e.g., type ABEK EN14387)

should be used[4][5].

Q3: What are the proper storage conditions for N,N-Dimethyltetradecylamine?

A3: Store N,N-Dimethyltetradecylamine in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids. The container should

be kept tightly closed and stored in a designated corrosives cabinet, preferably below eye

level[4][6][7].

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is crucial.

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water and soap[8]. Seek medical attention if irritation occurs.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Seek immediate medical attention[2][8][9].

Q5: How should I handle a spill of N,N-Dimethyltetradecylamine?
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A5: For a minor spill, you can follow these steps, ensuring you are wearing the appropriate

PPE:

Alert others: Notify personnel in the immediate area.

Contain the spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to dike the spill[10][11].

Absorb the spill: Carefully apply the absorbent material, working from the outside in, and

allow it to fully absorb the chemical[10].

Collect the waste: Using non-sparking tools, carefully scoop the absorbed material into a

designated, labeled, and sealable hazardous waste container[10][12].

Decontaminate the area: Clean the spill area with soap and water, and collect the cleaning

materials for disposal as hazardous waste[13]. For major spills, evacuate the area and

contact your institution's emergency response team[11].

Q6: How do I properly dispose of N,N-Dimethyltetradecylamine waste?

A6: All waste containing N,N-Dimethyltetradecylamine must be treated as hazardous waste.

It should be collected in a clearly labeled, sealed container and disposed of through your

institution's hazardous waste management program, in accordance with local, state, and

federal regulations[8]. Do not dispose of this chemical down the drain, as it is very toxic to

aquatic life[2][6].

Quantitative Hazard Data
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Property Value Reference

CAS Number 112-75-4

Molecular Formula C16H35N [1]

Molecular Weight 241.46 g/mol [1]

Appearance
Light yellow liquid with a fishy

odor
[1]

Oral LD50 (Rat) 1320 mg/kg

Flash Point 151 °C (303.8 °F) - closed cup [5]

Density 0.795 g/mL at 20 °C [5]

Experimental Protocol: Use of N,N-
Dimethyltetradecylamine as a Catalyst in a Reaction
This protocol outlines a general procedure and should be adapted to the specific requirements

of your experiment. A thorough risk assessment should be conducted before beginning any

work.

1. Preparation:

Review the Safety Data Sheet (SDS) for N,N-Dimethyltetradecylamine and all other
reagents being used.
Ensure all necessary PPE is available and in good condition. Don all PPE before entering
the handling area.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary glassware and equipment within the fume hood to minimize
movement.

2. Handling and Dispensing:

Conduct all manipulations of N,N-Dimethyltetradecylamine inside a certified chemical fume
hood.
Use a calibrated pipette with a disposable tip or a glass syringe to transfer the required
volume of the liquid.
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To prevent splashes, slowly add the N,N-Dimethyltetradecylamine to the reaction mixture
with gentle stirring.
Keep the container of N,N-Dimethyltetradecylamine tightly closed when not in use.

3. Reaction Quenching and Work-up:

Once the reaction is complete, quench the reaction mixture according to your specific
protocol, being mindful of any potential exothermic reactions.
Perform all extraction and purification steps within the fume hood.

4. Decontamination and Waste Disposal:

Decontaminate all glassware that has come into contact with N,N-Dimethyltetradecylamine
with an appropriate solvent (e.g., acetone), followed by washing with soap and water.
Collect all liquid and solid waste containing N,N-Dimethyltetradecylamine in a designated
hazardous waste container.

Workflow for Handling a Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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